molecular formula C6H5N3O2 B8560156 1,6-Dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid

1,6-Dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid

Cat. No.: B8560156
M. Wt: 151.12 g/mol
InChI Key: QFPWHONBFHDKLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,6-Dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C6H5N3O2 and its molecular weight is 151.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5N3O2

Molecular Weight

151.12 g/mol

IUPAC Name

1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid

InChI

InChI=1S/C6H5N3O2/c10-6(11)4-1-3-2-7-9-5(3)8-4/h1-2H,(H,10,11)(H2,7,8,9)

InChI Key

QFPWHONBFHDKLV-UHFFFAOYSA-N

Canonical SMILES

C1=C(NC2=C1C=NN2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylate (1.328 mmol, 0.238 g) was dissolved in ethanol (10 ml). Cesium carbonate (2.66 mmol, 0.866 g) dissolved in water (2 ml) was added and the resulting mixture was stirred at RT for a day after which more cesium carbonate (2.66 mmol, 0.866 g) dissolved in water (2 ml) was added. The temperature was raised to 80° C. for 7 h. Ethanol was evaporated and the residue was diluted with water. pH was adjusted to 4 with 2 M HCl and extracted three times with EtOAc and washed with water. The combined organics were dried, filtered and evaporated. 0.041 g of the title compound was obtained. LC-MS [M+1]: 152.
Quantity
0.238 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Cesium carbonate
Quantity
0.866 g
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
cesium carbonate
Quantity
0.866 g
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four

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